Cas no 167958-93-2 (2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-)

2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]- structure
167958-93-2 structure
Product Name:2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
CAS No:167958-93-2
MF:C13H14N2O2S
MW:262.327461719513
CID:1355730
PubChem ID:10467884
Update Time:2025-04-20

2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
    • N-[(1R)-1-phenylethyl]pyridine-2-sulfonamide
    • 167958-93-2
    • DTXSID90440436
    • Inchi: 1S/C13H14N2O2S/c1-11(12-7-3-2-4-8-12)15-18(16,17)13-9-5-6-10-14-13/h2-11,15H,1H3/t11-/m1/s1
    • InChI Key: PKZDCLTWMRDSKQ-LLVKDONJSA-N
    • SMILES: S(C1C=CC=CN=1)(N[C@H](C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 262.07772
  • Monoisotopic Mass: 262.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 59.06
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent